benzyl{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}amine

Specification

• Molecular Formula: C12H14ClF2N3
• Molecular Weight: 273.71 g/mol
• IUPAC Name: N-[[1-(difluoromethyl)pyrazol-3-yl]methyl]-1-phenylmethanamine;hydrochloride
• Standard InChI: InChI=1S/C12H13F2N3.ClH/c13-12(14)17-7-6-11(16-17)9-15-8-10-4-2-1-3-5-10;/h1-7,12,15H,8-9H2;1H
• Standard InChI Key: ZJECLCCXMCDVML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC2=NN(C=C2)C(F)F.Cl

Introduction

Chemical Description

Chemical Name: Benzyl{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}amine
Molecular Formula: C11H13F2N3
Molecular Weight: 225.24 g/mol

This compound contains a benzyl group attached to a pyrazole ring, which is further substituted with a difluoromethyl group and a methylamine moiety. The pyrazole core is a versatile scaffold in drug discovery due to its ability to interact with biological targets.

Structural Features

The molecular structure of benzyl{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}amine can be summarized as follows:

• Benzyl Group: Provides lipophilicity, enhancing membrane permeability.

• Pyrazole Ring: A five-membered aromatic ring containing two nitrogen atoms, contributing to hydrogen bonding and electronic interactions.

• Difluoromethyl Substitution: Enhances metabolic stability and bioavailability by introducing fluorine atoms.

• Methylamine Group: Adds basicity and potential for ionic interactions with biological targets.

Table 1: Key Structural Parameters

Feature	Description
Pyrazole Ring	Aromatic, nitrogen-containing heterocycle
Difluoromethyl Group	Electron-withdrawing, improves stability
Benzyl Substitution	Enhances hydrophobic interactions
Methylamine Moiety	Basic group for ionic bonding

General Synthesis

The synthesis of benzyl{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}amine typically involves:

• Formation of the Pyrazole Core:

  • Reacting hydrazines with β-diketones or α,β-unsaturated carbonyl compounds.

• Introduction of the Difluoromethyl Group:

  • Utilizing difluoromethylating agents such as difluoroiodomethane or similar reagents.

• Benzylation and Amination:

  • Coupling benzyl halides with the pyrazole derivative followed by amination using methylamine.

Applications in Medicinal Chemistry

The incorporation of the pyrazole scaffold and difluoromethyl group makes this compound relevant in drug discovery for several therapeutic areas:

Biological Activities

Pyrazole derivatives are known for their diverse pharmacological properties:

• Anti-inflammatory: Inhibition of cyclooxygenase enzymes (COX-1/COX-2).

• Antimicrobial: Activity against bacterial and fungal pathogens.

• Anticancer: Targeting kinases or other cancer-related enzymes.

Potential Drug Targets

The difluoromethyl group can improve binding affinity and selectivity for:

• Enzymes (e.g., kinases, proteases).

• Receptors (e.g., G-protein coupled receptors).

Table 2: Physicochemical Data

Property	Value
Molecular Weight	225.24 g/mol
LogP (Lipophilicity)	Moderate (estimated ~2–3)
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	3
Polar Surface Area	~50 Ų

These properties suggest good oral bioavailability and potential for central nervous system penetration.

Structural Optimization

The difluoromethyl group is often used in medicinal chemistry to:

• Increase metabolic stability.

• Enhance lipophilicity without significantly increasing molecular weight.

Analog Development

Structural analogs of benzyl{[1-(difluoromethyl)-1H-pyrazol-3-yl]methyl}amine can be synthesized by modifying the benzyl or amine groups to explore structure-activity relationships (SAR).